Cas no 31353-92-1 (2-Anthracenesulfonicacid,4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo-)

2-Anthracenesulfonicacid,4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo- structure
31353-92-1 structure
Product Name:2-Anthracenesulfonicacid,4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo-
CAS No:31353-92-1
MF:C41H28N4O10S2
MW:800.811827659607
CID:313891
PubChem ID:117646
Update Time:2025-04-19

2-Anthracenesulfonicacid,4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Anthracenesulfonicacid,4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo-
    • 1-amino-4-[4-[[4-[(4-amino-9,10-dioxo-3-sulfoanthracen-1-yl)amino]phenyl]methyl]anilino]-9,10-dioxoanthracene-2-sulfonic acid
    • 2-Anthracenesulfonic acid, 4,4'-(methylenebis(4,1-phenyleneimino))bis(1-amino-9,10-dihydro-9,10-dioxo-
    • 4,4'-(Methylenebis(4,1-phenyleneimino))bis(1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulphonic) acid
    • 4,4'-[methanediylbis(benzene-4,1-diylimino)]bis(1-amino-9,10-dioxo-9,10-dihydroanthracene-2-sulfonic acid)
    • Methane, bis(4-(4-amino-3-sulfo-1-anthraquinonylamino)phenyl)-, disodium salt
    • DTXSID7067619
    • NS00029065
    • 2-Anthraquinonesulfonic acid, 4,4'-[methylenebis(p-phenyleneimino)]bis[1-amino-
    • 4,4'-[Methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo-2-anthracenesulfonic acid]
    • 67HMQ9J5JM
    • 31353-92-1
    • SCHEMBL9512742
    • 2-Anthracenesulfonic acid, 4,4'-[methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxo-
    • 4,4'-[Methylenebis(4,1-phenyleneimino)]bis[1-amino-9,10-dihydro-9,10-dioxoanthracene-2-sulfonic]acid
    • EINECS 250-583-2
    • CHEMBL2365195
    • Inchi: 1S/C41H28N4O10S2/c42-36-30(56(50,51)52)18-28(32-34(36)40(48)26-7-3-1-5-24(26)38(32)46)44-22-13-9-20(10-14-22)17-21-11-15-23(16-12-21)45-29-19-31(57(53,54)55)37(43)35-33(29)39(47)25-6-2-4-8-27(25)41(35)49/h1-16,18-19,44-45H,17,42-43H2,(H,50,51,52)(H,53,54,55)
    • InChI Key: FXFJDZPYMDXPPM-UHFFFAOYSA-N
    • SMILES: S(C1=CC(=C2C(C3C=CC=CC=3C(C2=C1N)=O)=O)NC1C=CC(=CC=1)CC1C=CC(=CC=1)NC1C=C(C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 800.12468545g/mol
  • Monoisotopic Mass: 800.12468545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 8
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 270Ų
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